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Compound of Interest

Compound Name:
2-Chloro-1,1,2-trifluoroethyl ethyl

ether

CAS No.: 310-71-4

Cat. No.: B1199022

Get Quote

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups

is paramount to achieving desired molecular transformations with high fidelity.[1][2][3] A

protecting group temporarily masks a reactive functional group, rendering it inert to a specific

set of reaction conditions so that another part of the molecule can be modified.[3][4] An ideal

protecting group should be easy to introduce and remove in high yields, stable to a wide range

of reagents, and should not introduce unwanted reactivity or stereochemical complexity.[1][5]

Among the myriad of options available for protecting hydroxyl groups, fluorinated ethers have

emerged as a class of exceptionally robust protecting groups.[6] This guide focuses on 2-
chloro-1,1,2-trifluoroethyl ethyl ether (C TFEE), a reagent poised for application as a highly

stable alcohol protecting group. The presence of electron-withdrawing fluorine atoms confers

significant stability to the resulting ether linkage, making it an attractive choice for synthetic

routes involving harsh reagents where more common protecting groups like silyl ethers or

acetals might fail.[7][8] This document provides a comprehensive overview, from the underlying

chemical principles to detailed experimental protocols for its application.
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Physicochemical Properties of the Reagent
Understanding the fundamental properties of 2-chloro-1,1,2-trifluoroethyl ethyl ether is
crucial for its effective use. The compound is a volatile liquid with properties that make it

suitable for various organic synthesis applications.[9][10][11]

Property Value Source

Chemical Formula C₄H₆ClF₃O [12][13][14]

Molecular Weight 162.54 g/mol [12][13][14]

CAS Number 310-71-4 [12][13][14]

Boiling Point 362.00 K (88.85 °C) [13]

Appearance Clear Liquid [11]

SMILES CCOC(F)(F)C(F)Cl [13]

InChIKey
WOKICPFFJCXEDW-

UHFFFAOYSA-N
[12][13][14]

Protection of Alcohols: Mechanism and Protocol
The formation of a 2-chloro-1,1,2-trifluoroethyl (C TFE) ether proceeds via a nucleophilic

substitution reaction. The alcohol is first deprotonated with a strong, non-nucleophilic base to

form a more reactive alkoxide. This alkoxide then displaces the chloride ion from the reagent in

an Sₙ2-type reaction.

Mechanism of Protection
The process begins with the abstraction of the acidic proton from the alcohol (R-OH) by a

strong base, such as sodium hydride (NaH), to generate a sodium alkoxide (R-O⁻Na⁺). This

potent nucleophile then attacks the electrophilic carbon atom bonded to the chlorine in 2-
chloro-1,1,2-trifluoroethyl ethyl ether, leading to the formation of the protected ether and

sodium chloride as a byproduct.
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Step 1: Alkoxide Formation

Step 2: Nucleophilic Substitution (Su20992)

R-OH

R-O⁻ Na⁺

 Base

NaH

H₂ (gas) R-O⁻ Na⁺Cl-CHF-CF₂(OEt)

R-O-CHF-CF₂(OEt)

 Substitution

NaCl
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Caption: Proposed mechanism for alcohol protection using C TFEE.

Experimental Protocol: Protection of a Primary Alcohol
This protocol details the procedure for protecting a generic primary alcohol. Researchers

should optimize reaction times and temperatures based on the specific substrate.

Reagents & Materials:

Primary alcohol (1.0 equiv)
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Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

2-Chloro-1,1,2-trifluoroethyl ethyl ether (1.5 equiv)

Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

Setup: Under an inert atmosphere, add the primary alcohol (1.0 equiv) to a round-bottom

flask containing anhydrous THF.

Base Addition: Cool the solution to 0 °C using an ice bath. Carefully add the sodium hydride

(1.2 equiv) portion-wise. Caution: Hydrogen gas is evolved.

Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room

temperature and stir for an additional 30 minutes to ensure complete formation of the

alkoxide.

Reagent Addition: Add 2-chloro-1,1,2-trifluoroethyl ethyl ether (1.5 equiv) dropwise to the

stirred suspension.

Reaction: Heat the reaction mixture to a gentle reflux (for THF) or 60 °C (for DMF) and

monitor its progress using thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench

by the slow addition of saturated aqueous NH₄Cl solution.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
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Washing: Combine the organic layers and wash sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure.

Purification: Purify the crude product via flash column chromatography on silica gel to yield

the pure C TFE-protected alcohol.

Stability and Orthogonality
The key advantage of the trifluoroethyl ether protecting group lies in its exceptional stability.

The electron-withdrawing nature of the fluorine atoms deactivates the ether oxygen, making the

C-O bond resistant to cleavage under a wide variety of conditions. This robustness allows for

transformations that would be incompatible with more labile protecting groups.[6]

Condition /
Reagent Class

Stability of C TFE
Ether

Compatible with... Incompatible with...

Acidic Conditions High
Acetic acid, p-TsOH,

HCl (dilute)

Strong Lewis acids at

high temp.

Basic Conditions High NaOH, K₂CO₃, NaH

Strong, hindered

lithium bases (LDA,

LiTMP)

Oxidizing Agents High
PCC, PDC, Swern,

Dess-Martin, O₃
-

Reducing Agents High
NaBH₄, LiAlH₄,

DIBAL-H, H₂/Pd-C

Dissolving metal

reductions (Na/NH₃)

Organometallics High
Grignard reagents,

Organolithiums
-

Fluoride Sources High
TBAF (conditions for

silyl deprotection)

Harsh fluoride

conditions

This stability profile makes the C TFE group an excellent component of an orthogonal

protection strategy.[1][15][16] It can coexist with acid-labile groups (e.g., TBS, TBDPS, THP),
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base-labile esters, and groups cleaved by hydrogenolysis (e.g., Benzyl, Cbz), as it is removed

under unique conditions that do not affect the others.[4]

Selective Deprotection & Reaction

Complex Molecule
with Multiple Alcohols

Protect with
C TFEE

Protect with
TBSCl

Protect with
BnBr

1. Deprotect TBS (TBAF)
2. React at freed -OH

Stable Removed Stable

1. Deprotect Bn (H₂/Pd)
2. React at freed -OH

Stable

1. Deprotect C TFEE (LDA)
2. Final Reaction

Stable

Click to download full resolution via product page

Caption: Orthogonal strategy using C TFEE alongside other common protecting groups.

Deprotection Strategies: Base-Mediated Elimination
The resilience of the C TFE ether necessitates specific and powerful deprotection methods.

Standard ether cleavage reagents are typically ineffective. Inspired by work on related

trifluoroethyl ethers, two primary strategies involving strong lithium bases have been
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developed.[6] Both pathways proceed through a common intermediate: a difluorovinyl ether,

formed by an E2 or E1cb elimination of fluoride, facilitated by the strong base.

Method A: Oxidative Cleavage Method B: Anion Trapping

Protected Alcohol
R-O-CHF-CF₂(OEt)

Strong Base
(e.g., LDA, -78 °C)

Difluorovinyl Ether Intermediate
R-O-CF=CF(OEt)

1. cat. OsO₄, NMO
2. Workup

1. LDA (2nd equiv)
2. MoOPH (electrophilic O source)

Deprotected Alcohol
R-OH

Labile Difluoroacetate
R-O-C(=O)CF₂(OEt)

Mild Hydrolysis

Deprotected Alcohol
R-OH
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Caption: Two distinct pathways for the deprotection of C TFE ethers.

Protocol 1: Deprotection via Oxidative Cleavage (Method
A)
This method converts the intermediate difluorovinyl ether into the free alcohol via

dihydroxylation and subsequent breakdown.

Reagents & Materials:

C TFE-protected alcohol (1.0 equiv)

Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene (1.5 equiv)

Anhydrous THF

Osmium tetroxide (OsO₄), 4% solution in water (0.05 equiv)

N-Methylmorpholine N-oxide (NMO), 50% solution in water (2.0 equiv)

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Dichloromethane (DCM)

Procedure:

Elimination: In an inert atmosphere flask, dissolve the protected alcohol (1.0 equiv) in

anhydrous THF and cool to -78 °C. Slowly add the LDA solution (1.5 equiv) and stir for 1-2

hours to form the difluorovinyl ether.

Oxidation Setup: In a separate flask, prepare a solution of NMO (2.0 equiv) in a THF/water

mixture.

Oxidative Cleavage: Add the OsO₄ solution (0.05 equiv) to the NMO solution, then add this

mixture to the reaction flask containing the vinyl ether at -78 °C. Allow the reaction to warm

slowly to room temperature and stir overnight.
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Quenching: Quench the reaction by adding saturated aqueous Na₂SO₃ solution and stir

vigorously for 1 hour.

Extraction & Purification: Extract the mixture with DCM (3x), dry the combined organic layers

over MgSO₄, concentrate, and purify by column chromatography to yield the deprotected

alcohol.

Protocol 2: Deprotection via Anion Trapping (Method B)
This elegant method avoids heavy metals by forming a labile difluoroacetate ester that is easily

hydrolyzed.

Reagents & Materials:

C TFE-protected alcohol (1.0 equiv)

Lithium diisopropylamide (LDA), 2.0 M solution (2.5 equiv)

Anhydrous THF

Oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide) (MoOPH) (2.0 equiv)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Diethyl ether

Procedure:

Anion Formation: Dissolve the protected alcohol (1.0 equiv) in anhydrous THF under an inert

atmosphere and cool to -78 °C. Slowly add LDA solution (2.5 equiv) and stir for 2 hours. This

first forms the vinyl ether, which is then deprotonated to form the vinyl anion.

Electrophilic Trapping: In a separate flask, dissolve MoOPH (2.0 equiv) in cold, anhydrous

THF. Transfer this solution via cannula into the reaction flask containing the vinyl anion at -78

°C.

Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to warm to room temperature.
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Workup & Hydrolysis: Quench the reaction with saturated aqueous NaHCO₃ solution. The

intermediate difluoroacetate is often labile enough to hydrolyze during workup.

Extraction & Purification: Extract the mixture with diethyl ether (3x), wash the combined

organic layers with brine, dry over MgSO₄, concentrate, and purify by column

chromatography.

Safety and Handling
While comprehensive toxicological data for 2-chloro-1,1,2-trifluoroethyl ethyl ether is not

widely published, related fluorinated and chlorinated ethers require careful handling.[11][17][18]

Assume the compound is an irritant and potentially harmful.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles or a face shield, and a laboratory coat.[17]

Handling: Work in a well-ventilated chemical fume hood to avoid inhalation of vapors.[17]

Keep away from heat, sparks, and open flames.[18]

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

agents.[11]

First Aid: In case of skin contact, wash thoroughly with soap and water. For eye contact,

flush with copious amounts of water for at least 15 minutes and seek medical attention.[17]

Conclusion
2-Chloro-1,1,2-trifluoroethyl ethyl ether offers a compelling option for the protection of

alcohols in demanding synthetic contexts. The resulting C TFE ether provides exceptional

stability towards a broad spectrum of acidic, basic, oxidative, and reductive conditions, making

it a valuable tool for orthogonal strategies in the synthesis of complex molecules. While the

deprotection requires strong base-mediated conditions, the described protocols offer reliable

methods for its removal. As with any reactive chemical, appropriate safety precautions must be

observed during its use. The strategic application of this robust protecting group can enable

synthetic routes that would otherwise be unfeasible, expanding the toolkit available to

researchers in chemistry and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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